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Compound of Interest

Compound Name: 4-Butoxyphenol

Cat. No.: B117773 Get Quote

The following guide provides essential, step-by-step procedures for the safe handling and

proper disposal of 4-Butoxyphenol, tailored for research, scientific, and drug development

professionals. Adherence to these protocols is critical for ensuring personnel safety and

regulatory compliance.

Immediate Safety and Handling Precautions
4-Butoxyphenol is classified as a hazardous chemical, primarily causing skin and eye irritation

and being harmful if swallowed.[1][2] It is identified as an acute oral toxicant (Category 4) and a

potential endocrine-disrupting compound.[2] Due to its hazardous nature, it is imperative to

handle this compound with care in a well-ventilated area and to prevent its release into the

environment.[1][3]

Personal Protective Equipment (PPE): Before handling 4-Butoxyphenol, ensure the following

PPE is worn:

Eye Protection: Chemical safety goggles or glasses with side shields that comply with OSHA

29 CFR 1910.133 or European Standard EN166 regulations.[1][3]

Hand Protection: Chemical-resistant gloves, such as nitrile. Always inspect gloves for

integrity before use.

Body Protection: A flame-resistant lab coat or appropriate protective clothing to prevent skin

exposure.[3]
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Facilities utilizing this material should be equipped with an eyewash station and a safety

shower in close proximity to the workstation.[3]

Quantitative Data for Safe Handling
The table below summarizes key quantitative data for 4-Butoxyphenol to inform safe handling

and disposal practices.

Property Data Reference

Molecular Formula C₁₀H₁₄O₂ [2][4]

Molecular Weight 166.22 g/mol [2]

Physical State Solid

Melting Point 65-66 °C

GHS Hazard Codes H302 (Harmful if swallowed) [2]

Hazard Classifications Acute Toxicity 4 (Oral) [2]

Storage Class 11 (Combustible Solids)

Step-by-Step Disposal Protocol
This protocol details the systematic process for the safe segregation, containment, labeling,

and disposal of 4-Butoxyphenol waste.

Step 1: Waste Characterization and Segregation

Identify Waste Stream: Designate a specific waste container exclusively for 4-Butoxyphenol
and materials contaminated with it (e.g., gloves, absorbent paper, pipette tips).

Segregate from Incompatibles: Crucially, do not mix 4-Butoxyphenol waste with other

chemical streams, especially strong oxidizing agents or strong bases, to prevent hazardous

reactions.[1][5]

Step 2: Containment and Labeling
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Select a Compatible Container: Use a chemically resistant container, such as a high-density

polyethylene (HDPE) or glass bottle, with a secure, leak-proof screw cap for collecting the

waste.[5][6]

Label Immediately: As soon as you begin accumulating waste, affix a "Hazardous Waste"

label to the container. The label must clearly state "4-Butoxyphenol" and list all associated

hazards (e.g., "Acute Toxicity," "Irritant").

Avoid Overfilling: Fill the waste container to no more than 80% of its capacity.[5] This

headspace allows for vapor expansion and helps prevent spills during handling and

transport.

Step 3: Storage and Final Disposal

Designated Storage: Keep the sealed and labeled waste container in a designated, cool, dry,

and well-ventilated satellite accumulation area within the laboratory.[1][3][5]

Secondary Containment: Place the primary waste container inside a larger, chemically

resistant secondary containment bin or tray to mitigate potential leaks.[5]

Arrange for Pickup: Once the container is full, contact your institution's Environmental Health

and Safety (EHS) department to schedule a pickup.

Professional Disposal: All 4-Butoxyphenol waste must be disposed of through an approved

and licensed hazardous waste disposal facility.[1] The standard and recommended method

of disposal is incineration.[5][7] Never dispose of this chemical down the drain or in regular

trash.[7]

Disposal Workflow Diagram
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4-Butoxyphenol Disposal Workflow

Step 1: Segregation Step 2: Containment Step 3: Storage & Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b117773?utm_src=pdf-body-img
https://www.benchchem.com/product/b117773?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAA12076&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Butoxyphenol
https://pim-resources.coleparmer.com/sds/41140.pdf
https://www.chemscene.com/product/122-94-1.html
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Tert_Butoxyphenol_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.synerzine.com/docs/sds/W2213%20SDS%20(US-English).pdf
https://www.benchchem.com/product/b117773#4-butoxyphenol-proper-disposal-procedures
https://www.benchchem.com/product/b117773#4-butoxyphenol-proper-disposal-procedures
https://www.benchchem.com/product/b117773#4-butoxyphenol-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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